2067-66-5

Dolichol-20

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• CAS RN:
• 2067-66-5

• Formula:
• C100H164O

• InChI:
• InChI=1S/C100H164O/c1-81(2)41-22-42-82(3)43-23-44-83(4)45-24-46-84(5)47-25-48-85(6)49-26-50-86(7)51-27-52-87(8)53-28-54-88(9)55-29-56-89(10)57-30-58-90(11)59-31-60-91(12)61-32-62-92(13)63-33-64-93(14)65-34-66-94(15)67-35-68-95(16)69-36-70-96(17)71-37-72-97(18)73-38-74-98(19)75-39-76-99(20)77-40-78-100(21)79-80-101/h41,43,45,47,49,51,53,55,57,59,61,63,65,67,69,71,73,75,77,100-101H,22-40,42,44,46,48,50,52,54,56,58,60,62,64,66,68,70,72,74,76,78-80H2,1-21H3/b82-43+,83-45+,84-47+,85-49+,86-51-,87-53+,88-55+,89-57+,90-59+,91-61+,92-63+,93-65+,94-67+,95-69-,96-71+,97-73+,98-75+,99-77+

• InChIKey:
• KEVPZUBEAUSPNJ-OYHKHEHLSA-N

• Dolichol-20, also known as dolichol, belongs to the class of organic compounds known as polyprenols. These are prenols with more than 4 consecutive isoprene units. Dolichol-20 is considered to be a practically insoluble (in water) and relatively neutral molecule. Dolichol-20 has been found in human spleen and endocrine gland tissues, and has also been primarily detected in blood. Within the cell, dolichol-20 is primarily located in the membrane (predicted from logP) and cytoplasm. Dolichol-20 exists in all eukaryotes, ranging from yeast to humans. Dolichol-20 and cytidine triphosphate can be converted into dolichol phosphate and CDP;  which is catalyzed by the enzyme dolichol kinase.
  Dolichol-20 is a polyterpene.
  A class of polyprenols which contain approximately 20 isoprene residues. Although considered ISOPRENOIDS, they terminate with an alpha-saturated isoprenoi...